N-[(4-fluorophenyl)methyl]-1-[(4-methylphenyl)methyl]-5-oxo-2-pyrrolidinecarboxamide

• Molecular Formula: C20H21FN2O2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]-1-[(4-methylphenyl)methyl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H21FN2O2/c1-14-2-4-16(5-3-14)13-23-18(10-11-19(23)24)20(25)22-12-15-6-8-17(21)9-7-15/h2-9,18H,10-13H2,1H3,(H,22,25)
• InChI Key: JHKUFVHDYFRDTK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C(CCC2=O)C(=O)NCC3=CC=C(C=C3)F

Description

N-[(4-fluorophenyl)methyl]-1-[(4-methylphenyl)methyl]-5-oxo-2-pyrrolidinecarboxamide is a proline derivative.

Scientific Research Applications

Met Kinase Inhibitor for Cancer Treatment

• A study identified potent and selective Met kinase inhibitors, substituting the pyridine and pyridone positions, which showed complete tumor stasis in a Met-dependent human gastric carcinoma model. This compound has progressed to phase I clinical trials (Schroeder et al., 2009).

Anti-HIV Application

• Another compound, similar in structure, has been identified as a potential anti-HIV-1 non-nucleoside reverse transcriptase inhibitor. This molecule exhibits specific molecular conformations and interactions, crucial for its potential therapeutic application (Tamazyan et al., 2007).

Analgesic Properties

• Research on modifying the pyridine moiety of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidines led to the discovery of compounds with increased analgesic activity, specifically para-substituted derivatives (Ukrainets et al., 2015).

Alzheimer's Disease Research

• A study used a selective serotonin 1A molecular imaging probe, structurally related to the specified compound, for quantification of receptor densities in Alzheimer's disease patients. This research provides insights into the disease's progression and potential therapeutic targets (Kepe et al., 2006).

Anticonvulsant Properties

• The crystal structures of anticonvulsant enaminones, structurally similar to the specified compound, have been determined, showing specific molecular conformations relevant to their therapeutic application (Kubicki et al., 2000).

Capillary Electrophoresis in Drug Synthesis

• A study developed a capillary electrophoretic separation method for imatinib mesylate and related substances, demonstrating the compound's role in improving analytical methodologies in pharmaceutical research (Ye et al., 2012).

Eating Disorders Research

• A selective antagonist related to the specified compound was evaluated in a binge eating model in rats. This research provides potential therapeutic avenues for eating disorders with a compulsive component (Piccoli et al., 2012).